Cas no 14590-53-5 ((1S)-2,2-dimethylcyclopropane-1-carboxylic acid)

(1S)-2,2-Dimethylcyclopropane-1-carboxylic acid is a chiral cyclopropane derivative with a carboxyl functional group, offering utility as a building block in organic synthesis and pharmaceutical applications. Its rigid cyclopropane ring and stereocenter at the C1 position make it valuable for designing bioactive compounds with enhanced conformational control. The compound’s structural features contribute to stability and selectivity in reactions, particularly in asymmetric synthesis. Its high purity and defined stereochemistry ensure reproducibility in research and industrial processes. This carboxylic acid is commonly employed in the preparation of fine chemicals, agrochemicals, and drug intermediates, where precise stereochemical outcomes are critical.
(1S)-2,2-dimethylcyclopropane-1-carboxylic acid structure
14590-53-5 structure
Product Name:(1S)-2,2-dimethylcyclopropane-1-carboxylic acid
CAS No:14590-53-5
MF:C6H10O2
MW:114.142402172089
MDL:MFCD08460918
CID:49866
PubChem ID:10192561
Update Time:2025-06-09

(1S)-2,2-dimethylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • (S)-2,2-Dimethylcyclopropanecarboxylic acid
    • (S)-(+)-DMCPCA
    • (S)-(+)-2,2-Dimethylcyclopropanecarboxylic Acid
    • (1S)-2,2-dimethylcyclopropanecarboxylic acid
    • (S)-(+)-2,2-DIMETHYLCYCLOPROPANE CARBOXYLIC ACID
    • (1S)-2,2-dimethylcyclopropane-1-carboxylic acid
    • Cyclopropanecarboxylic acid, 2,2-dimethyl-, (1S)-
    • (S)-(+)-2_2DIMETHYLCYCLOPROPANECARBOXYLIC ACID
    • CL4550
    • SB12985
    • VC30450
    • AB0069270
    • D3677
    • Z4170
    • (S)-2,2-Dimethylcyclopropyl
    • (S)-2,2-Dimethyl-cyclopropanecarboxylic acid
    • J-008166
    • AC-9861
    • BB 0261196
    • DTXSID20436524
    • AKOS015842158
    • CS-W019469
    • EN300-116732
    • BFNMOMYTTGHNGJ-SCSAIBSYSA-N
    • SCHEMBL2681249
    • TS-01578
    • (S)-2,2-Dimethylcyclopropane-1-carboxylic acid
    • MFCD08460918
    • AS-80327
    • (S)-2,2-Dimethylcyclopropanecarboxylicacid
    • 14590-53-5
    • (S)-2,2-Dimethylcyclopropyl carboxylic acid
    • MDL： MFCD08460918
    • Inchi： 1S/C6H10O2/c1-6(2)3-4(6)5(7)8/h4H,3H2,1-2H3,(H,7,8)/t4-/m1/s1
    • InChI Key： BFNMOMYTTGHNGJ-SCSAIBSYSA-N
    • SMILES： OC([C@H]1CC1(C)C)=O

Computed Properties

  • Exact Mass: 114.0681
  • Monoisotopic Mass: 114.068
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 127
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 37.3
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.1

Experimental Properties

  • Color/Form: Pale-yellow to Yellow-brown Liquid
  • Density: 0.99
  • Boiling Point: 100°C/12mmHg
  • Flash Point: 83.357°C
  • Refractive Index: 124 ° (C=1, MeOH)
  • PSA: 37.3
  • LogP: 1.11710

(1S)-2,2-dimethylcyclopropane-1-carboxylic acid Security Information

(1S)-2,2-dimethylcyclopropane-1-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
S161036-25g
(S)-(+)-2,2-Dimethylcyclopropanecarboxylic Acid
 14590-53-5 >98.0%(GC)(T)
25g
 ￥3,089.60 2021-05-21
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
S161036-1G
(1S)-2,2-dimethylcyclopropane-1-carboxylic acid
 14590-53-5 97%
1g
 ¥369.90 2023-09-01
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
S161036-10g
(S)-(+)-2,2-Dimethylcyclopropanecarboxylic Acid
 14590-53-5 >98.0%(GC)(T)
10g
 ￥1,541.60 2021-05-21
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
S161036-5G
(1S)-2,2-dimethylcyclopropane-1-carboxylic acid
 14590-53-5 97%
5g
 ¥1299.90 2023-09-01
AstaTech
CL4550-1/G
(S)-(+)-2_2DIMETHYLCYCLOPROPANECARBOXYLIC ACID
 14590-53-5 97%
1g
 $49 2023-09-15
AstaTech
CL4550-5/G
(S)-(+)-2_2DIMETHYLCYCLOPROPANECARBOXYLIC ACID
 14590-53-5 97%
5g
 $179 2023-09-15
AstaTech
CL4550-25/G
(S)-(+)-2_2DIMETHYLCYCLOPROPANECARBOXYLIC ACID
 14590-53-5 97%
25/G
 $829 2021-07-03
Fluorochem
214617-1g
S)-2,2-Dimethylcyclopropanecarboxylic acid
 14590-53-5 95%
1g
 ￡38.00 2022-03-01
Fluorochem
214617-5g
S)-2,2-Dimethylcyclopropanecarboxylic acid
 14590-53-5 95%
5g
 ￡107.00 2022-03-01
Fluorochem
214617-10g
S)-2,2-Dimethylcyclopropanecarboxylic acid
 14590-53-5 95%
10g
 ￡185.00 2022-03-01

(1S)-2,2-dimethylcyclopropane-1-carboxylic acid Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:14590-53-5)(1S)-2,2-dimethylcyclopropane-1-carboxylic acid
Order Number:A808426
Stock Status:in Stock
Quantity:5g/10g/25g/100g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:06
Price ($):176.0/302.0/652.0/1958.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:14590-53-5)(1S)-2,2-dimethylcyclopropane-1-carboxylic acid
A808426
Purity:99%/99%/99%/99%
Quantity:5g/10g/25g/100g
Price ($):176.0/302.0/652.0/1958.0
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